2-[[4-[(Z)-4-[4-[(3,5-Dioxo-1,2,4-oxadiazolidin-2-yl)methyl]phenoxy]but-2-enoxy]phenyl]methyl]-1,2,4-oxadiazolidine-3,5-dione

• CAS No.: 163300-58-1
• Product Name: 2-[[4-[(Z)-4-[4-[(3,5-Dioxo-1,2,4-oxadiazolidin-2-yl)methyl]phenoxy]but-2-enoxy]phenyl]methyl]-1,2,4-oxadiazolidine-3,5-dione
• Molecular Formula: C22H20N4O8
• Molecular Weight: 468.4 g/mol
• IUPAC Name: 2-[[4-[(Z)-4-[4-[(3,5-dioxo-1,2,4-oxadiazolidin-2-yl)methyl]phenoxy]but-2-enoxy]phenyl]methyl]-1,2,4-oxadiazolidine-3,5-dione
• Standard InChI: InChI=1S/C22H20N4O8/c27-19-23-21(29)33-25(19)13-15-3-7-17(8-4-15)31-11-1-2-12-32-18-9-5-16(6-10-18)14-26-20(28)24-22(30)34-26/h1-10H,11-14H2,(H,23,27,29)(H,24,28,30)/b2-1-
• Standard InChIKey: LUACLLSCZRRTIH-UPHRSURJSA-N
• Isomeric SMILES: C1=CC(=CC=C1CN2C(=O)NC(=O)O2)OC/C=C\COC3=CC=C(C=C3)CN4C(=O)NC(=O)O4
• SMILES: C1=CC(=CC=C1CN2C(=O)NC(=O)O2)OCC=CCOC3=CC=C(C=C3)CN4C(=O)NC(=O)O4
• Canonical SMILES: C1=CC(=CC=C1CN2C(=O)NC(=O)O2)OCC=CCOC3=CC=C(C=C3)CN4C(=O)NC(=O)O4
• Appearance: Solid powder
• Description: YM-440 is an insulin sensitizer potentially for the treatment of type 2 diabetes. Through research, it has proven to be a novel hypoglycemic agent by suppressing hepatic glucose output via gluconeogenesis by reducing glucose-6-phosphatase activity in obese Zucker rats.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: YM-440; YM440; YM 440
• Reference: 1: Nakano R, Kurosaki E, Shimaya A, Kajikawa S, Shibasaki M. YM440, a novel hypoglycemic agent, protects against nephropathy in Zucker fatty rats via plasma triglyceride reduction. Eur J Pharmacol. 2006 Nov 7;549(1-3):185-91. PubMed PMID: 16989806.; 2: Nakano R, Kurosaki E, Shimaya A, Shibasaki M. The novel hypoglycemic agent YM440 improves hepatic insulin resistance in obese Zucker fatty rats. J Pharmacol Sci. 2006 Aug;101(4):311-7. PubMed PMID: 16891767.; 3: Kurosaki E, Nakano R, Momose K, Shimaya A, Suzuki T, Shibasaki M, Shikama H. Hypoglycemic agent YM440 suppresses hepatic glucose output via gluconeogenesis by reducing glucose-6-phosphatase activity in obese Zucker rats. Eur J Pharmacol. 2003 May 9;468(2):151-8. PubMed PMID: 12742522.; 4: Kurosaki E, Nakano R, Shimaya A, Yoshida S, Ida M, Suzuki T, Shibasaki M, Shikama H. Differential effects of YM440 a hypoglycemic agent on binding to a peroxisome proliferator-activated receptor gamma and its transactivation. Biochem Pharmacol. 2003 Mar 1;65(5):795-805. PubMed PMID: 12628477.; 5: Yamanouchi T. [Chemical structures and pharmacological characteristics of novel non-thiazolidinedione insulin sensitizer (JTT-501, FK614)]. Nihon Rinsho. 2002 Sep;60 Suppl 9:573-7. Review. Japanese. PubMed PMID: 12387053.; 6: Kurosaki E, Momose K, Nakano R, Shimaya A, Suzuki T, Shibasaki M, Shikama H. Hypoglycemic agent YM440 ameliorates the impaired hepatic glycogenesis after glucose loading by increasing glycogen synthase activity in obese Zucker rats. Jpn J Pharmacol. 2002 Jul;89(3):274-81. PubMed PMID: 12184733.; 7: Shimaya A, Kurosaki E, Nakano R, Hirayama R, Shibasaki M, Shikama H. The novel hypoglycemic agent YM440 normalizes hyperglycemia without changing body fat weight in diabetic db/db mice. Metabolism. 2000 Mar;49(3):411-7. PubMed PMID: 10726922.
• PubChem Compound: 9890786
• Last Modified: Nov 11 2021